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Compound of Interest

Compound Name: 2,2-Dimethyl-4-oxopentanenitrile

Cat. No.: B2769413

Technical Guide: 2,2-Dimethyl-4-
oxopentanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2-Dimethyl-4-oxopentanenitrile, a
versatile building block in organic synthesis. This document covers its commercial availability,
key chemical properties, and its utility in the synthesis of valuable heterocyclic compounds.

Commercial Availability and Suppliers

2,2-Dimethyl-4-oxopentanenitrile is commercially available from several chemical suppliers.
It is typically supplied for research and development purposes. Below is a summary of key
suppliers and their available product specifications.
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. Product . Available Contact
Supplier Purity . .
Codel/CAS No. Quantities Information
Benchchem B2769413 - - Not specified
Biosynth IBA23513 - Custom --INVALID-LINK--
- , --INVALID-LINK--
CymitQuimica 3D-IBA23513 Min. 95% 100mg, 19 i
--INVALID-LINK--
BLD Pharm 33235-13-1 - -

[2]

Chemical and Physical Properties

This section summarizes the key physicochemical properties of 2,2-Dimethyl-4-

oxopentanenitrile.

Property Value Source
PubChem|[3], CymitQuimica[1],
CAS Number 33235-13-1 ,
Biosynth[4]
PubChem][3], CymitQuimica[1],
Molecular Formula C7H11NO )
Biosynth[4]
) PubChem|[3], CymitQuimica[1],
Molecular Weight 125.17 g/mol )
Biosynth[4]
2,2-dimethyl-4-
IUPAC Name o PubChem|[3]
oxopentanenitrile
SMILES CC(=O)CC(C)(C)C#N PubChem([3], Biosynth[4]

Physical Description

Not specified, likely a liquid or

low-melting solid

Solubility

Not specified -

Synthesis and Experimental Protocols
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2,2-Dimethyl-4-oxopentanenitrile belongs to the class of 3-ketonitriles.[5] A general and key
synthetic strategy for this class of compounds is the acylation of a nitrile anion.[5][6] Specifically
for 2,2-Dimethyl-4-oxopentanenitrile, a feasible approach involves the acylation of the anion
of isobutyronitrile (2-methylpropanenitrile).[5]

While a specific, detailed experimental protocol for the synthesis of 2,2-Dimethyl-4-
oxopentanenitrile is not readily available in the public domain, a general procedure for the
synthesis of (3-ketonitriles from esters and nitriles using potassium tert-butoxide can be
adapted.[7]

Representative Experimental Protocol for the Synthesis of 3-Ketonitriles (Adapted for 2,2-
Dimethyl-4-oxopentanenitrile):

Disclaimer: This is a generalized protocol and may require optimization for the specific
synthesis of 2,2-Dimethyl-4-oxopentanenitrile.

Materials:

Isobutyronitrile

o An appropriate acetylating agent (e.g., ethyl acetate)
o Potassium tert-butoxide (KOt-Bu)

e Anhydrous tetrahydrofuran (THF)

¢ Dilute hydrochloric acid (HCI)

o Ethyl acetate (for extraction)

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve the acetylating agent (e.g., ethyl acetate, 1.0 equivalent) in anhydrous THF.

e Add isobutyronitrile (1.0-1.2 equivalents) to the solution.
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e Cool the mixture in an ice bath.

e Slowly add potassium tert-butoxide (1.5-2.0 equivalents) portion-wise, maintaining the
temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography
(TLC).

o Upon completion, carefully quench the reaction by slowly adding dilute hydrochloric acid until
the mixture is acidic (pH ~5-6).

o Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate
(3 x volume of the aqueous layer).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

e The crude 2,2-Dimethyl-4-oxopentanenitrile can be purified by vacuum distillation or
column chromatography on silica gel.

Applications in Synthesis

2,2-Dimethyl-4-oxopentanenitrile is a valuable intermediate in organic synthesis, particularly
for the construction of heterocyclic compounds.

Synthesis of Pyrazole Derivatives

B-Ketonitriles are common precursors for the synthesis of pyrazole derivatives through
condensation reactions with hydrazine or its derivatives.[5][8][9]

Generalized Experimental Protocol for Pyrazole Synthesis:
Materials:

» 2,2-Dimethyl-4-oxopentanenitrile
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e Hydrazine hydrate or a substituted hydrazine
» Ethanol or acetic acid (as solvent)
Procedure:

o Dissolve 2,2-Dimethyl-4-oxopentanenitrile (1.0 equivalent) in a suitable solvent such as
ethanol or acetic acid in a round-bottom flask.

e Add hydrazine hydrate or a substituted hydrazine (1.0-1.1 equivalents) to the solution.

e The reaction mixture can be stirred at room temperature or heated to reflux, depending on
the reactivity of the substrates. Monitor the reaction by TLC.

e Upon completion, cool the reaction mixture to room temperature.
« If a precipitate forms, it can be collected by filtration, washed with a cold solvent, and dried.

« If no precipitate forms, the solvent is removed under reduced pressure, and the resulting
residue can be purified by recrystallization or column chromatography.

Intermediate in Agrochemical Synthesis

This compound and its structural analogs serve as intermediates in the synthesis of
agrochemicals. For instance, isobutyronitrile, a precursor to 2,2-Dimethyl-4-
oxopentanenitrile, is a starting material for the synthesis of the fungicide metconazole.[5]

Signaling Pathways and Biological Activity

Based on the available literature, 2,2-Dimethyl-4-oxopentanenitrile is primarily utilized as a
chemical intermediate in organic synthesis. There is currently no significant published research
detailing its involvement in specific biological signaling pathways or its use as a lead compound
in drug development. Some preliminary research has suggested potential antimicrobial activity
and interaction with P-glycoprotein, but these findings are not extensively documented.[5]

Visualizations
Synthetic Workflow
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The following diagram illustrates the general synthetic utility of 2,2-Dimethyl-4-
oxopentanenitrile as a building block.

Synthesis of 2,2-Dimethyl-4-oxopentanenitrile

Isobutyronitrile

Acetylating Agent

Application in Heterocycle Synthesis

G,2-Dimethyl-4-oxopentanenitrilg Hydrazine
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Click to download full resolution via product page

Caption: General synthetic route and application of 2,2-Dimethyl-4-oxopentanenitrile.

Logical Relationship of Synthetic Steps

This diagram outlines the logical progression from starting materials to a key application of the

target compound.
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Caption: Logical workflow from precursors to pyrazole synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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